Cas no 896297-77-1 (3-methanesulfonyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-methanesulfonyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 896297-77-1
• MF: C₁₇H₁₅N₃O₅S
• MW: 373.383102655411
• CID: 6450898
• Update Time: 2025-08-01

3-methanesulfonyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-(methylsulfonyl)-

• Inchi： 1S/C17H15N3O5S/c1-24-14-9-4-3-8-13(14)16-19-20-17(25-16)18-15(21)11-6-5-7-12(10-11)26(2,22)23/h3-10H,1-2H3,(H,18,20,21)
• InChI Key： KHDJFRIBMBSPRN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2OC)O1)(=O)C1=CC=CC(S(C)(=O)=O)=C1

Experimental Properties

• Density: 1.390±0.06 g/cm3(Predicted)
• pka: 9.70±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methanesulfonyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 3-Methanesulfonyl-N-5-(2-Methoxyphenyl)-1,3,4-Oxadiazol-2-ylbenzamide (CAS No. 896297-77-1)

3-Methanesulfonyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 896297-77-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and is characterized by its unique structural features, including a methanesulfonyl group and a 1,3,4-oxadiazole ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-methanesulfonyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide can be represented as follows: C₁₈H₁₆N₄O₅S. The compound's molecular weight is approximately 380.40 g/mol. The presence of the methanesulfonyl group and the 1,3,4-oxadiazole ring provides the molecule with specific chemical properties that are crucial for its biological activity.

In recent years, there has been a growing interest in the development of new compounds with potential therapeutic applications. 3-Methanesulfonyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has been studied for its potential as an anti-inflammatory agent and its ability to modulate various biological pathways. Research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The anti-inflammatory effects of 3-methanesulfonyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide have been evaluated in both in vitro and in vivo models. In vitro studies using human cell lines have demonstrated that the compound effectively reduces the expression of inflammatory markers in response to various stimuli. Additionally, in vivo studies in animal models have shown that the compound can ameliorate inflammation in conditions such as arthritis and colitis.

Beyond its anti-inflammatory properties, 3-methanesulfonyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has also been investigated for its potential as an anticancer agent. Studies have shown that the compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been found to inhibit the activation of the PI3K/Akt pathway, which is often dysregulated in various types of cancer.

The mechanism of action of 3-methanesulfonyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide involves multiple molecular targets. The methanesulfonyl group and the 1,3,4-oxadiazole ring contribute to its ability to interact with specific proteins and enzymes involved in inflammatory and cancer-related pathways. This multifaceted mechanism of action makes it a promising candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-methanesulfonyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses and has demonstrated promising therapeutic effects in patients with inflammatory diseases and certain types of cancer.

In conclusion, 3-methanesulfonyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 896297-77-1) is a promising compound with significant potential for therapeutic applications. Its unique chemical structure and multifaceted mechanism of action make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.